4-Bromoacetyl-3-fluorophenylboronic acid
Overview
Description
4-Bromoacetyl-3-fluorophenylboronic acid is a chemical compound with the CAS Number: 481725-36-4. It has a molecular weight of 260.86 . The IUPAC name for this compound is 4-(bromoacetyl)-3-fluorophenylboronic acid .
Molecular Structure Analysis
The InChI code for 4-Bromoacetyl-3-fluorophenylboronic acid is 1S/C8H7BBrFO3/c10-4-8(12)6-2-1-5(9(13)14)3-7(6)11/h1-3,13-14H,4H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
4-Bromoacetyl-3-fluorophenylboronic acid has a molecular weight of 260.86 . It is stored at a temperature of 2-8°C .Scientific Research Applications
4-Bromoacetyl-3-fluorophenylboronic acid is a boronic acid derivative . Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two hydrocarbon groups. They are known for their versatile reactivity and have found extensive applications in various fields, including organic synthesis, medicinal chemistry, and materials science.
-
Organic Synthesis : Boronic acids and their derivatives are widely used in organic synthesis for the formation of carbon-carbon bonds. They are particularly useful in Suzuki-Miyaura cross-coupling reactions, which are used to synthesize biaryls, an important structural motif in many pharmaceuticals and organic materials .
-
Medicinal Chemistry : Boronic acids can be used in the design of enzyme inhibitors. For example, they can mimic the transition state of the enzyme’s substrate, leading to potent inhibition of the enzyme’s activity .
-
Materials Science : Boronic acids can form reversible covalent bonds with diols and are used in the design of responsive materials. These materials can undergo significant changes in their physical or chemical properties in response to specific stimuli .
4-Bromoacetyl-3-fluorophenylboronic acid is a boronic acid derivative . Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two hydrocarbon groups. They are known for their versatile reactivity and have found extensive applications in various fields, including organic synthesis, medicinal chemistry, and materials science .
-
Organic Synthesis : Boronic acids and their derivatives are widely used in organic synthesis for the formation of carbon-carbon bonds. They are particularly useful in Suzuki-Miyaura cross-coupling reactions, which are used to synthesize biaryls, an important structural motif in many pharmaceuticals and organic materials .
-
Medicinal Chemistry : Boronic acids can be used in the design of enzyme inhibitors. For example, they can mimic the transition state of the enzyme’s substrate, leading to potent inhibition of the enzyme’s activity .
-
Materials Science : Boronic acids can form reversible covalent bonds with diols and are used in the design of responsive materials. These materials can undergo significant changes in their physical or chemical properties in response to specific stimuli .
4-Bromoacetyl-3-fluorophenylboronic acid is a boronic acid derivative . Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two hydrocarbon groups. They are known for their versatile reactivity and have found extensive applications in various fields, including organic synthesis, medicinal chemistry, and materials science .
-
Organic Synthesis : Boronic acids and their derivatives are widely used in organic synthesis for the formation of carbon-carbon bonds. They are particularly useful in Suzuki-Miyaura cross-coupling reactions, which are used to synthesize biaryls, an important structural motif in many pharmaceuticals and organic materials .
-
Medicinal Chemistry : Boronic acids can be used in the design of enzyme inhibitors. For example, they can mimic the transition state of the enzyme’s substrate, leading to potent inhibition of the enzyme’s activity .
-
Materials Science : Boronic acids can form reversible covalent bonds with diols and are used in the design of responsive materials. These materials can undergo significant changes in their physical or chemical properties in response to specific stimuli .
Safety And Hazards
properties
IUPAC Name |
[4-(2-bromoacetyl)-3-fluorophenyl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BBrFO3/c10-4-8(12)6-2-1-5(9(13)14)3-7(6)11/h1-3,13-14H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXVHKBNJUHSCRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)C(=O)CBr)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BBrFO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60478221 | |
Record name | 4-Bromoacetyl-3-fluorophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60478221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.85 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromoacetyl-3-fluorophenylboronic acid | |
CAS RN |
481725-36-4 | |
Record name | 4-Bromoacetyl-3-fluorophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60478221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.